4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride

• IUPAC Name: 4-[2-(dimethylamino)-4-pyrrolidin-3-ylpyrimidin-5-yl]benzamide;hydrochloride
• InChI: InChI=1S/C17H21N5O.ClH/c1-22(2)17-20-10-14(15(21-17)13-7-8-19-9-13)11-3-5-12(6-4-11)16(18)23;/h3-6,10,13,19H,7-9H2,1-2H3,(H2,18,23);1H
• InChI Key: FDLUAUNYWQOEPC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=N1)C2CCNC2)C3=CC=C(C=C3)C(=O)N.Cl
• Molecular Formula: C17H22ClN5O
• Molecular Weight: 347.8 g/mol
• CAS No.: 1361113-68-9

Description

4-(2-(Dimethylamino)-4-(pyrrolidin-3-yl)pyrimidin-5-yl)benzamide hydrochloride, also known as 4-(2-dimethylamino-4-pyrrolidinyl)pyrimidin-5-ylamine hydrochloride, is a synthetic compound that has a wide range of applications in scientific research. It is an organic compound with a molecular formula of C13H18N4O•HCl and a molecular weight of 272.75 g/mol. This compound is commonly used as a reagent or intermediate in the synthesis of other compounds or as an analytical tool in scientific research.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of New Cytotoxic Heterocyclic Compounds : Researchers have synthesized new heterocyclic compounds including pyridine, pyrimidine, pyrazole, and isoxazole derivatives with 4-(dimethylamino)phenyl substituents. These compounds, such as 4-(1,1′-Biphenyl-4-yl)-6-[4-(dimethylamino)phenyl]-5,6-dihydropyrimidine-2(1H)-thione, have shown promising cytotoxic activity against HePG-2 and MCF-7 cell lines, indicating their potential in cancer research (Mansour et al., 2020).

• Nonaqueous Capillary Electrophoresis for Quality Control : The compound has been studied in the context of nonaqueous capillary electrophoretic separation for quality control purposes. This method, applied to imatinib mesylate and related substances, shows the compound's relevance in analytical chemistry and pharmaceutical quality control (Ye et al., 2012).

Biological and Pharmacological Research

• Antimicrobial and Antitubercular Activities : A series of analogues of the compound have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains, as well as in vitro antituberculosis activity. This research highlights its potential in developing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

• Synthesis of Anti-inflammatory Nonsteroidal Drugs : Compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, coupled with 3- or 4-(N,N-dimethylamino)benzoic acid, have shown anti-inflammatory activity. This research contributes to the development of new nonsteroidal anti-inflammatory drugs (Lynch et al., 2006).

Chemical Reactions and Mechanisms

• Structurally Diverse Library Generation : The compound has been used to generate a structurally diverse library of compounds through alkylation and ring closure reactions. This demonstrates its versatility as a building block in organic synthesis (Roman, 2013).

• Synthesis of Polycyclic N-Heterocyclic Compounds : The compound has been utilized in the synthesis of various polycyclic N-heterocyclic compounds, indicating its importance in the field of heterocyclic chemistry (Okuda et al., 2012).